Cas no 2172166-14-0 (3-hexyl-7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 3-hexyl-7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 2172166-14-0
• MF: C₁₀H₁₇N₇
• MW: 235.288880109787
• CID: 6289488
• PubChem ID: 165575876
• Update Time: 2025-10-28

3-hexyl-7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-hexyl-7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidine
• 3-hexyl-7-hydrazinyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• EN300-1582385
• 2172166-14-0

• Inchi： 1S/C10H17N7/c1-2-3-4-5-6-17-10-8(15-16-17)9(14-11)12-7-13-10/h7H,2-6,11H2,1H3,(H,12,13,14)
• InChI Key： XFJAPBIDZLSHRS-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(NN)N=CN=2)N=N1)CCCCCC

Computed Properties

• Exact Mass: 235.15454357g/mol
• Monoisotopic Mass: 235.15454357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.5Ų

Additional information on 3-hexyl-7-hydrazinyl-3H-1,2,3triazolo4,5-dpyrimidine

Recent Advances in the Study of 3-Hexyl-7-hydrazinyl-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS: 2172166-14-0)

The compound 3-hexyl-7-hydrazinyl-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS: 2172166-14-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a triazolopyrimidine core with a hydrazinyl and hexyl substituent, exhibits promising biological activities, particularly in the context of enzyme inhibition and targeted drug design. Recent studies have explored its synthesis, mechanism of action, and potential applications in treating various diseases, making it a focal point for ongoing research.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary studies suggest that 3-hexyl-7-hydrazinyl-3H-1,2,3-triazolo[4,5-d]pyrimidine exhibits selective inhibition against specific kinase targets, with notable potency in vitro. Researchers have employed molecular docking and kinetic assays to elucidate its binding mode and inhibitory profile, revealing interactions with key residues in the ATP-binding pocket of target kinases. These findings highlight its potential as a lead compound for further optimization in drug discovery programs.

In addition to its kinase inhibitory properties, recent work has explored the compound's utility in chemical biology as a versatile scaffold for derivatization. The hydrazinyl group provides a handle for further functionalization, enabling the synthesis of diverse analogs with tailored biological activities. For instance, researchers have reported the development of fluorescent probes based on this scaffold, which can be used to study kinase activity in live cells. Such tools are invaluable for understanding the spatiotemporal dynamics of kinase signaling and for screening potential inhibitors in high-throughput assays.

The synthetic accessibility of 3-hexyl-7-hydrazinyl-3H-1,2,3-triazolo[4,5-d]pyrimidine has also been a focus of recent studies. Optimized synthetic routes have been developed to improve yield and purity, facilitating its broader use in research. Key advancements include the use of microwave-assisted synthesis and green chemistry approaches, which reduce reaction times and environmental impact. These methodological improvements are critical for scaling up production and ensuring reproducibility in biological studies.

Looking ahead, the compound's potential applications extend beyond kinase inhibition. Early-stage research suggests possible roles in antimicrobial and antiviral therapies, leveraging its ability to disrupt essential microbial enzymes. Furthermore, its unique structural features may lend themselves to the development of novel diagnostics or imaging agents. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the therapeutic and diagnostic potential of this promising molecule.

In conclusion, 3-hexyl-7-hydrazinyl-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS: 2172166-14-0) represents a versatile and pharmacologically relevant scaffold with broad applications in chemical biology and drug discovery. Continued research into its mechanism of action, synthetic optimization, and therapeutic potential will undoubtedly yield valuable insights and innovations in the coming years.